Methyl 6-amino-2,3-dihydro-1-benzofuran-3-carboxylate

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: methyl 6-amino-2,3-dihydro-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C10H11NO3/c1-13-10(12)8-5-14-9-4-6(11)2-3-7(8)9/h2-4,8H,5,11H2,1H3
• InChI Key: XNUIHFBPYCGVTH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1COC2=C1C=CC(=C2)N

Description

Methyl 6-amino-2,3-dihydro-1-benzofuran-3-carboxylate is a useful research compound. Its molecular formula is C10H11NO3 and its molecular weight is 193.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethyl 6-amino-1-benzofuran-3-carboxylate (2.0 g, 9.8 mmol) in 50 mL of MeOH was added Mg filings (1.17 g, 49 mmol) ans the mixtrue was stired overnight at room temperature. The mixture was filtered and the filtrate was concentrated. The residue was then partitioned between EtOAc and water. The combined organic phase was washed with brine, dried over anhydrous sodium sulfate and concentrated. The residue was purified with silca gel column chromatograph to give methyl 6-amino-2,3-dihydro-1-benzofuran-3-carboxylate.